3-Benzyl-4-bromo-butyric acid

• Molecular Formula: C11H13BrO2
• Molecular Weight: 257.12 g/mol
• IUPAC Name: 3-benzyl-4-bromobutanoic acid
• InChI: InChI=1S/C11H13BrO2/c12-8-10(7-11(13)14)6-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,14)
• InChI Key: FEECKXSWEAITAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CC(=O)O)CBr

Description

3-Benzyl-4-bromo-butyric acid is a useful research compound. Its molecular formula is C11H13BrO2 and its molecular weight is 257.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4-benzyl-dihydrofuran-2-one (1.0 g, 5.6 mmol), acetic acid (1.7 mL), HBr (33% in acetic acid, 2.0 mL) is heated at 80° C. for 4 h. The mixture is cooled to room temperature, poured into ice-water (20 mL), and extracted with chloroform (2×30 mL). The combined organic extracts are washed with water and brine, dried with anhydrous sodium sulfate, filtered, and concentrated in vacuo to yield 3-benzyl-4-bromo-butyric acid, 1.5 g (99%), as a colorless liquid.

Synthesis routes and methods II

Procedure details